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Compound of Interest

Compound Name: 2-Ethynylthiophene

Cat. No.: B1312097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for 2-ethynylthiophene. It is intended to inform researchers, scientists, and
drug development professionals on the potential hazards, handling procedures, and
toxicological assessment strategies for this compound. The information presented is a
synthesis of data from safety data sheets, toxicological databases, and the broader scientific
literature on thiophene and alkyne-containing molecules.

Hazard Identification and Classification

2-Ethynylthiophene is classified as a hazardous chemical. The following tables summarize its
GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification
and other key hazard information.

Table 1: GHS Hazard Classification for 2-Ethynylthiophene
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Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[3]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

o irritation[3]
Tract Irritation)
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Table 2: Other Hazard Information
Hazard Consideration Description
Reactivity Incompatible with strong oxidizing agents.[3]

Upon combustion, may produce carbon

Hazardous Decomposition Products ) o ]
monoxide, carbon dioxide, and sulfur oxides.[3]

No specific data available, but release into the

Environmental Hazards ) )
environment should be avoided.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-ethynylthiophene is provided in
the table below. This information is essential for safe handling and storage.

Table 3: Physical and Chemical Properties of 2-Ethynylthiophene
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Property Value

Molecular Formula CeHaS[2][3]

Molecular Weight 108.16 g/mol [2][3]

Appearance Clear, light yellow to brown liquid
Boiling Point 70 °C at 20 Torr

Flash Point 42 °C

Density 1.080 g/cm3

Experimental Protocols for Toxicological
Assessment

While specific toxicological studies on 2-ethynylthiophene are not readily available in the
public domain, its hazard classifications suggest that standardized testing protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD),
should be employed for a thorough safety assessment. The following are detailed
methodologies for key toxicological endpoints.

Acute Oral Toxicity Assessment (OECD Test Guideline
423: Acute Toxic Class Method)

This method is used to determine the acute oral toxicity of a substance and allows for its
classification into one of a series of toxicity classes.

e Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step (mortality or survival) determines the next step, allowing for
classification with a minimal number of animals.

o Methodology:

o Animals: Healthy, young adult rats of a single sex (usually females) are used.
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o Housing and Feeding: Animals are housed in standard conditions with free access to food
and water, except for a brief fasting period before dosing.

o Dosing: The test substance is administered orally by gavage in a single dose. The starting
dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Procedure:

A group of three animals is dosed at the selected starting dose.

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

The procedure continues until the toxicity class can be determined based on the
observed outcomes at different dose levels.

o Data Analysis: The results are used to classify the substance according to the GHS
categories for acute oral toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)

This in vitro method assesses the potential of a chemical to cause skin irritation.

o Principle: The test chemical is applied topically to a reconstructed human epidermis (RhE)
model. The subsequent cell viability is measured to determine the irritation potential.

o Methodology:
o Test System: A commercially available, validated RhE model is used.
o Procedure:

= The RhE tissues are pre-incubated in a defined culture medium.
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» A small volume of the test chemical (e.g., 2-ethynylthiophene) is applied to the surface
of the tissue.

= After a defined exposure period (e.g., 15-60 minutes), the chemical is removed by
rinsing.

» The tissues are incubated for a post-exposure period (e.g., 42 hours).

o Viability Assessment: Cell viability is determined using a colorimetric assay, typically the
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of
MTT to a colored formazan salt by viable cells is quantified spectrophotometrically.

o Data Analysis: The percentage of viable cells in the treated tissues is compared to that of
negative controls. A reduction in viability below a certain threshold (typically < 50%)
indicates that the substance is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD Test Guideline
492)

This in vitro test is used to identify chemicals that can cause serious eye damage or eye
irritation.

 Principle: The test chemical is applied to a reconstructed human cornea-like epithelium
(RhCE) model, and the subsequent effect on cell viability is measured.

» Methodology:
o Test System: A validated RhCE model that mimics the human corneal epithelium is used.
o Procedure:
» The RhCE tissues are pre-incubated in a maintenance medium.
» The test chemical is applied to the epithelial surface for a defined exposure time.

= Following exposure, the tissues are thoroughly rinsed.
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= A post-exposure incubation period allows for the recovery of the cells.

o Viability Measurement: Cell viability is assessed using the MTT assay, similar to the skin
irritation test.

o Data Analysis: The relative viability of the treated tissues compared to negative controls is
calculated. A chemical is classified as an eye irritant if the mean tissue viability is below a
defined threshold (e.g., < 60%).

Potential Metabolic and Toxicity Pathways

While the specific metabolic pathway of 2-ethynylthiophene has not been elucidated, based
on studies of other thiophene-containing compounds, a plausible metabolic activation pathway
involving cytochrome P450 enzymes can be proposed.

Conjugation with GSH Glutathione Conjugate Detoxification

Conjugation with GSH
Z-Ethynylthiophene»S»cxide‘ovalent Binding to Macromolecules

Thiophene-2,3-epoxide

2-Ethynylthiophene

Toxicity

Click to download full resolution via product page

Caption: Proposed metabolic activation pathway of 2-ethynylthiophene.

This diagram illustrates two potential bioactivation pathways for 2-ethynylthiophene mediated
by cytochrome P450 (CYP450) enzymes. The thiophene ring can undergo either epoxidation to
form a reactive arene oxide or S-oxidation to form a thiophene-S-oxide.[4][5][6][7][8] These
reactive intermediates can be detoxified through conjugation with glutathione (GSH) or they
can covalently bind to cellular macromolecules, leading to toxicity.

Experimental Workflow for Safety Assessment

A structured workflow is crucial for the comprehensive safety assessment of 2-
ethynylthiophene, especially in a drug development context.
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In Silico & In Vitro Assessment

QSAR/Read-Across for Toxicity Prediction
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Caption: Proposed experimental workflow for safety assessment.
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This workflow begins with non-animal methods. In silico approaches like Quantitative Structure-
Activity Relationship (QSAR) modeling and read-across can provide initial toxicity predictions.
[1][9][10][11][12][13][14][15] This is followed by a battery of in vitro tests to assess metabolism,
genotoxicity, and irritation potential. Based on these findings and regulatory requirements,
targeted in vivo studies may be conducted. The culmination of this data allows for a
comprehensive risk assessment.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling 2-ethynylthiophene.

Table 4: Personal Protective Equipment (PPE) and Engineering Controls

Control Recommendation

) ) Work in a well-ventilated area, preferably in a
Engineering Controls .
chemical fume hood.[3]

) Wear safety glasses with side shields or
Eye/Face Protection )
chemical goggles.[3]

Wear chemically resistant gloves (e.g., nitrile
rubber).[3]

Skin Protection

) ) If ventilation is inadequate, use a respirator with
Respiratory Protection ] )
an organic vapor cartridge.[3]

) Wash hands thoroughly after handling. Do not
Hygiene Measures _ _
eat, drink, or smoke in the work area.[3]

Table 5: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes. Remove contaminated
clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[3]

Table 6: Fire Fighting and Accidental Release Measures

Situation Procedure
Use dry chemical, carbon dioxide, or alcohol-
Fire Fighting resistant foam.[3] Wear self-contained breathing

apparatus (SCBA).

Accidental Release

Evacuate the area. Remove all sources of
ignition. Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a sealed

container for disposal.[3]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Table 7: Storage and Disposal Recommendations
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Aspect Recommendation

Store in a cool, dry, well-ventilated area away
Storage from incompatible substances. Keep container
tightly closed. Protect from light and heat.[3]

Dispose of in accordance with local, state, and
Disposal federal regulations. Do not allow to enter drains

or waterways.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
comprehensive risk assessment conducted by qualified professionals. Always consult the most
recent Safety Data Sheet (SDS) for 2-ethynylthiophene before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/18672911/
https://pubmed.ncbi.nlm.nih.gov/18672911/
https://pubmed.ncbi.nlm.nih.gov/18672911/
https://pubmed.ncbi.nlm.nih.gov/12807355/
https://pubmed.ncbi.nlm.nih.gov/12807355/
https://www.toxicology.org/events/shm/fda/docs/4%20SOT%20FDA%20Berggren%20Read-Across.pdf
https://multicase.com/wp-content/uploads/2025/09/Developing-a-Versatile-Read-Across-Method-for-Toxicity-Prediction.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11880891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11880891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11880891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8714189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8714189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128699/
https://researchonline.ljmu.ac.uk/id/eprint/25060/1/The%20predictivity%20of%20QSARs%20for%20toxicity%20Recommendations%20for%20improving%20model%20performance.pdf
https://www.benchchem.com/product/b1312097#health-and-safety-information-for-handling-2-ethynylthiophene
https://www.benchchem.com/product/b1312097#health-and-safety-information-for-handling-2-ethynylthiophene
https://www.benchchem.com/product/b1312097#health-and-safety-information-for-handling-2-ethynylthiophene
https://www.benchchem.com/product/b1312097#health-and-safety-information-for-handling-2-ethynylthiophene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1312097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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